Cas no 20769-36-2 (1-{10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl}butan-1-one)

• Product name: 1-{10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl}butan-1-one
• CAS No: 20769-36-2
• MF: C₂₁H₂₆N₂OS
• MW: 354.508944034576
• CID: 1395780
• PubChem ID: 30244

1-{10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl}butan-1-one
• 1-butanone, 1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-
• 1-[10-[3-(dimethylamino)propyl]phenothiazin-2-yl]butan-1-one
• 20769-36-2
• DTXSID20174838
• 3-Butylryl-promazin
• CHEMBL38869
• 1-Butanone, 1-(10-(3-(dimethylamino)propyl)-10H-phenothiazin-2-yl)- (9CI)
• 1-BUTANONE, 1-(10-(3-(DIMETHYLAMINO)PROPYL)PHENOTHIAZIN-2-YL)-
• Butyrylpromazine
• 1-(10-(3-(Dimethylamino)propyl)phenothiazin-2-yl)-1-butanone
• Oprea1_332219
• 3-Butyrylpromazine
• 3-n-Butyryl-10-(3'-dimethylaminopropyl)phenothiazine
• 1-Butanone, 1-(10-(3-(dimethylamino)propyl)-10H-phenothiazin-2-yl)-

• Inchi： InChI=1S/C21H26N2OS/c1-4-8-19(24)16-11-12-21-18(15-16)23(14-7-13-22(2)3)17-9-5-6-10-20(17)25-21/h5-6,9-12,15H,4,7-8,13-14H2,1-3H3
• InChI Key： GRVZGPLWLJJPKF-UHFFFAOYSA-N
• SMILES： CCCC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN(C)C

Computed Properties

• Exact Mass: 354.17678
• Monoisotopic Mass: 354.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8Ų
• XLogP3: 5.1

Experimental Properties

• PSA: 23.55